1-Chloro-7-fluoro-3-methylisoquinoline 1-Chloro-7-fluoro-3-methylisoquinoline
Brand Name: Vulcanchem
CAS No.:
VCID: VC15982738
InChI: InChI=1S/C10H7ClFN/c1-6-4-7-2-3-8(12)5-9(7)10(11)13-6/h2-5H,1H3
SMILES:
Molecular Formula: C10H7ClFN
Molecular Weight: 195.62 g/mol

1-Chloro-7-fluoro-3-methylisoquinoline

CAS No.:

Cat. No.: VC15982738

Molecular Formula: C10H7ClFN

Molecular Weight: 195.62 g/mol

* For research use only. Not for human or veterinary use.

1-Chloro-7-fluoro-3-methylisoquinoline -

Specification

Molecular Formula C10H7ClFN
Molecular Weight 195.62 g/mol
IUPAC Name 1-chloro-7-fluoro-3-methylisoquinoline
Standard InChI InChI=1S/C10H7ClFN/c1-6-4-7-2-3-8(12)5-9(7)10(11)13-6/h2-5H,1H3
Standard InChI Key ZLZZEHZBYZXXFJ-UHFFFAOYSA-N
Canonical SMILES CC1=CC2=C(C=C(C=C2)F)C(=N1)Cl

Introduction

1-Chloro-7-fluoro-3-methylisoquinoline is a synthetic organic compound belonging to the isoquinoline family. Isoquinolines are heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities and applications in pharmaceuticals. The specific compound , 1-Chloro-7-fluoro-3-methylisoquinoline, features a chloro and fluoro substituent on the isoquinoline ring, which can significantly influence its chemical and biological properties.

Synthesis and Preparation

While specific synthesis methods for 1-Chloro-7-fluoro-3-methylisoquinoline are not detailed in the available sources, isoquinoline derivatives are typically synthesized through various organic reactions such as the Pomeranz-Fritsch reaction or the Bischler-Napieralski reaction. These methods involve the formation of the isoquinoline ring from appropriate precursors followed by halogenation and alkylation steps to introduce the desired substituents.

Table: Biological Activities of Related Isoquinoline Derivatives

Compound TypeBiological ActivityReference
Quinoline DerivativesAntimalarial
Quinoxaline DerivativesAnticancer
Isoquinoline DerivativesPotential AntimicrobialGeneral Literature

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